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Compound of Interest

Compound Name:
(5-Chlorothiophen-2-

yl)methanethiol

CAS No.: 61675-73-8

Cat. No.: B3385187

Get Quote

Executive Summary
Current Status: (5-Chlorothiophen-2-yl)methanethiol is not a standard catalog item in major

global chemical inventories (Sigma-Aldrich, Enamine, Combi-Blocks). It is classified as a

"Make-on-Demand" or custom synthesis target.

Strategic Recommendation: For immediate research needs, do not attempt to source the thiol

directly, as lead times for custom synthesis typically exceed 4-6 weeks with high costs

($2,000+ per gram).

Optimal Workflow: The most efficient procurement strategy is to purchase the commercially

available precursor, 2-Chloro-5-(chloromethyl)thiophene (CAS 23784-96-5), and perform a one-

step conversion. This precursor is widely available, inexpensive (<$100/g), and stable.

Chemical Profile & Identification
Before sourcing, ensure the target and precursors align with your structural requirements.
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Compound
(5-Chlorothiophen-2-

yl)methanethiol

Primary Precursor

(Chloride)

Secondary

Precursor (Alcohol)

Role Target Molecule
Recommended

Starting Material

Alternative Starting

Material

Structure
Thiophene ring, 5-Cl,

2-CH₂SH

Thiophene ring, 5-Cl,

2-CH₂Cl

Thiophene ring, 5-Cl,

2-CH₂OH

CAS No.
Not Assigned /

Custom
23784-96-5 74168-69-7

Availability
Rare / Custom

Synthesis
High (In Stock) High (In Stock)

Stability Low (Oxidation prone) High High

Mol.[1] Weight 164.68 g/mol 167.06 g/mol 148.61 g/mol

Supply Chain & Procurement Analysis
Direct Sourcing (The "Buy" Option)
Direct procurement of the thiol is high-risk due to:

Data Contamination: Aggregator databases (e.g., Molbase) often list this thiol as a synonym

for Ethyl [(5-chloro-2-thienyl)sulfonyl]carbamate (CAS 849793-87-9). Verify all COAs

carefully.

Instability: Primary thiols with benzylic-type character (thenylic) are prone to rapid oxidation

to disulfides upon storage, making shelf-stock impractical for vendors.

Precursor Sourcing (The "Make" Option)
The supply chain for the chloride precursor is robust. It is a key intermediate for Rivaroxaban

and other antithrombotics, ensuring consistent industrial supply.

Primary Precursor: 2-Chloro-5-(chloromethyl)thiophene (CAS 23784-96-5)[2]

Major Suppliers:
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Sigma-Aldrich (Merck): Catalog # varies (often via chemically related search).

BLD Pharm: Stock available in US/China.

Fluorochem: UK-based, reliable for Europe.

Ambeed / ChemScene: Good for bulk quantities.

Purity: Typically ≥95%.[3][4]

Cost Estimate: ~

150 USD for 5 grams.

Secondary Precursor: (5-Chlorothiophen-2-yl)methanol (CAS 74168-69-7)

Use Case: If the chloride is out of stock, buy the alcohol.

Conversion: Requires an extra step (chlorination via SOCl₂ or mesylation via MsCl).

Suppliers: Enamine, Combi-Blocks, BLD Pharm.

Procurement Decision Logic
The following diagram illustrates the recommended decision pathway for acquiring the target.
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Figure 1: Procurement decision tree prioritizing the commercially available chloride precursor

(CAS 23784-96-5) to minimize cost and lead time.

Technical Protocol: Synthesis from Precursor
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Since the target is likely to be synthesized in-house, the following protocol provides a high-

yield, self-validating method.

Reaction Pathway
The most reliable method converts the alkyl chloride to a thiol using Thiourea, followed by

alkaline hydrolysis. This avoids the formation of symmetric sulfides (R-S-R) common with direct

NaSH substitution.

2-Chloro-5-(chloromethyl)thiophene
(CAS 23784-96-5)

Isothiouronium Salt
(Precipitate)

Step 1

Thiourea
(Ethanol, Reflux) (5-Chlorothiophen-2-yl)methanethiol

(Target)

Step 2

NaOH / H2O
(Hydrolysis)

Disulfide Dimer
(Oxidation Byproduct)

Air Oxidation

Click to download full resolution via product page

Figure 2: Two-step synthesis via isothiouronium salt to ensure high selectivity and prevent

sulfide formation.

Step-by-Step Protocol
Step 1: Formation of Isothiouronium Salt

Dissolve: 1.0 eq of 2-Chloro-5-(chloromethyl)thiophene (CAS 23784-96-5) in absolute

ethanol (5 mL/mmol).

Add: 1.1 eq of Thiourea.

Reflux: Heat to reflux for 2–4 hours. Monitor via TLC (starting material disappearance).

Isolate: Cool to room temperature. The isothiouronium hydrochloride salt often precipitates. If

not, concentrate under vacuum.

Checkpoint: A white/off-white solid indicates successful salt formation.
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Step 2: Hydrolysis to Thiol

Suspend: Suspend the salt in water (or 1:1 water/ethanol).

Basify: Add 10% NaOH solution (2.5 eq) under nitrogen atmosphere (Crucial to prevent

oxidation).

Reflux: Heat at 60–80°C for 1–2 hours.

Workup:

Cool to room temperature.[4][5]

Acidify carefully with dilute HCl (to pH ~4-5).

Extract immediately with Dichloromethane (DCM).

Wash organic layer with brine, dry over Na₂SO₄.

Purification: Concentrate in vacuo. If necessary, purify via Kugelrohr distillation or rapid

column chromatography (silica gel, Hexanes/EtOAc).

Quality Control & Handling
Odor Warning: Like all low-molecular-weight thiols, this compound will have a potent, skunky

odor. Work strictly in a fume hood.

Storage: Store under inert gas (Argon/Nitrogen) at -20°C.

Validation:

1H NMR (CDCl3): Look for the diagnostic doublet for -CH₂- (~3.8-4.0 ppm) and a triplet for

-SH (~1.8-2.0 ppm). The coupling confirms the thiol structure.

Disulfide Check: A singlet at ~4.2 ppm (shifted downfield) indicates the disulfide dimer

(oxidation product).

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/pharmablockusainc/pbkh9aa710f1?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/pharmablockusainc/pbkh9c0ce434?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3385187?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubChem.Compound Summary: (5-Chlorothiophen-2-yl)methanol (CAS 74168-69-7).

Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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